Cas no 2137951-34-7 (N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide)

• Product Name: N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide
• CAS No: 2137951-34-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6077164
• PubChem ID: 165463094
• Update Time: 2025-07-18

N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2137951-34-7
• EN300-765032
• N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide

• Inchi： 1S/C12H23NO2/c1-9(2)12(15)13-8-7-10-5-3-4-6-11(10)14/h9-11,14H,3-8H2,1-2H3,(H,13,15)
• InChI Key： ADKCLZOZGRXMBI-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CCNC(C(C)C)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Additional information on N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide

N-[2-(2-Hydroxycyclohexyl)ethyl]-2-methylpropanamide (CAS No. 2137951-34-7): A Comprehensive Overview

N-[2-(2-Hydroxycyclohexyl)ethyl]-2-methylpropanamide (CAS No. 2137951-34-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its hydroxycyclohexyl and ethyl moieties, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The hydroxycyclohexyl group in the structure of N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide plays a crucial role in its biological activity. Recent studies have shown that this group can enhance the compound's solubility and stability, which are critical factors in drug design. Additionally, the presence of the hydroxycyclohexyl group may contribute to the compound's ability to interact with specific biological targets, such as enzymes and receptors.

The ethyl moiety in N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide further enhances its pharmacological properties. Research has indicated that the ethyl group can improve the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body. This characteristic makes the compound particularly suitable for applications in drug delivery systems.

One of the most promising areas of research for N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide may have therapeutic potential in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability of N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

In addition to its therapeutic applications, N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide has been studied for its potential use in diagnostic imaging. The compound's unique structural features make it suitable for conjugation with imaging agents, such as fluorophores or radionuclides. This property could enable the development of novel imaging probes for non-invasive monitoring of disease progression and treatment efficacy.

The synthesis of N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide has been optimized to ensure high yield and purity. Various synthetic routes have been explored, including those involving Grignard reactions and reductive amination. These methods have been refined to minimize side reactions and improve the overall efficiency of the synthesis process. The availability of high-purity N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide is crucial for both research and pharmaceutical applications.

To further advance the understanding of N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide, ongoing studies are focusing on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of the compound and its interactions with biological targets. These insights will be invaluable for optimizing the compound's pharmacological properties and developing more effective therapeutic agents.

In conclusion, N-[2-(2-hydroxycyclohexyl)ethyl]-2-methylpropanamide (CAS No. 2137951-34-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new therapeutic uses for this compound will be discovered, contributing to advancements in drug discovery and medical treatment.